Cas no 1247197-42-7 (3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline)

• Product Name: 3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline
• CAS No: 1247197-42-7
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• MDL: MFCD16851622
• CID: 5605481
• PubChem ID: 62696648
• Update Time: 2025-08-04

3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(1,3-dimethyl-1h-1,2,4-triazol-5-yl)aniline
• 1247197-42-7
• CS-0283982
• 3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline
• EN300-942165
• Benzenamine, 3-chloro-4-(1,3-dimethyl-1H-1,2,4-triazol-5-yl)-

• MDL： MFCD16851622
• Inchi： 1S/C10H11ClN4/c1-6-13-10(15(2)14-6)8-4-3-7(12)5-9(8)11/h3-5H,12H2,1-2H3
• InChI Key： SZBVEOXUVIPKLX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC(C)=NN1C)N

Computed Properties

• Exact Mass: 222.0672241g/mol
• Monoisotopic Mass: 222.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 449.6±55.0 °C(Predicted)
• pka: 2.92±0.10(Predicted)

Additional information on 3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline

Comprehensive Overview of 3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline (CAS No. 1247197-42-7): Properties, Applications, and Research Insights

3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline (CAS No. 1247197-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chloroaniline backbone with a dimethyl-1,2,4-triazole moiety, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly as a kinase inhibitor scaffold or antimicrobial agent, aligning with current trends in targeted therapy development.

The compound’s structure-activity relationship (SAR) has become a focal point in modern medicinal chemistry. With the rise of AI-driven drug design and computational molecular modeling, 1247197-42-7 is frequently studied for its electronic properties and binding affinities. Its triazole ring system—a privileged structure in pharmaceuticals—enhances hydrogen bonding capabilities, making it relevant for addressing drug resistance challenges, a hot topic in antibiotic and anticancer research.

In agrochemical applications, derivatives of 3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline show promise as plant growth regulators or pesticide intermediates. The compound’s chlorine substituent and triazole nitrogen atoms contribute to its stability and bioavailability, key factors in sustainable agriculture innovations. Recent patents highlight its role in developing next-generation crop protection agents, addressing global demands for food security and eco-friendly formulations.

Synthetic methodologies for CAS No. 1247197-42-7 often involve Pd-catalyzed cross-coupling or cyclization reactions, reflecting advancements in green chemistry techniques. Laboratories prioritize atom-economical routes to minimize waste, resonating with the industry’s shift toward circular economy principles. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, ensuring high purity for research applications.

From a commercial perspective, suppliers of 3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline emphasize GMP compliance and scalable synthesis to meet the needs of contract research organizations (CROs). The compound’s patent landscape reveals growing IP activity, particularly in bioconjugation technologies and prodrug development. These trends correlate with rising searches for "custom synthesis of triazole derivatives" and "aniline-based bioactive molecules" in scientific databases.

Ongoing studies investigate the metabolic stability and toxicological profile of this compound, critical for preclinical development. Its logP value and solubility parameters are frequently optimized through structure modification, a process accelerated by machine learning algorithms in modern labs. Such interdisciplinary approaches position 1247197-42-7 as a valuable candidate for high-throughput screening platforms.

In summary, 3-chloro-4-(dimethyl-1H-1,2,4-triazol-5-yl)aniline represents a compelling case study in functional heterocyclic chemistry. Its dual utility in life sciences and material innovation underscores its relevance across industries, while its synthetic versatility continues to inspire novel research directions in an era of precision molecular engineering.